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Compound of Interest

Compound Name: AP 811

Cat. No.: B1666064 Get Quote

For researchers, scientists, and drug development professionals handling AP 811, a high-

affinity natriuretic peptide receptor 3 (NPR3) antagonist, adherence to proper disposal

protocols is crucial for maintaining a safe laboratory environment and ensuring environmental

protection. While a specific Safety Data Sheet (SDS) for AP 811 is not readily available in

public domains, general principles for the disposal of peptide-based chemical waste provide a

clear and safe framework.

Immediate Safety and Logistical Information
AP 811, like most research peptides, should be treated as chemical waste due to its potential

biological activity and unknown long-term environmental impact. Under no circumstances

should AP 811 be disposed of down the drain or in regular solid waste.[1] The primary directive

is to follow your institution's specific guidelines for chemical and hazardous waste disposal,

managed by the Environmental Health and Safety (EHS) department.

Key Experimental and Logistical Data
To facilitate proper handling and disposal, key information about AP 811 has been compiled

below.
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Property Value Source

Molecular Weight 915.1 g/mol Tocris Bioscience

Formula C46H66N12O8 Tocris Bioscience

Appearance Lyophilized powder General product information

Solubility Soluble to 1 mg/ml in water Tocris Bioscience

Storage Store at -20°C Tocris Bioscience

Purity ≥95% (HPLC) Tocris Bioscience

CAS Number 124833-45-0 Tocris Bioscience

Step-by-Step Disposal Procedures
The following is a step-by-step guide for the safe disposal of AP 811 in a laboratory setting.

Personal Protective Equipment (PPE)
Before handling any form of AP 811 waste, it is imperative to wear appropriate PPE, including:

Eye Protection: Safety goggles or a face shield.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves.[1]

Body Protection: A laboratory coat.[1]

Waste Collection and Segregation
Solid Waste:

Collect unused or expired solid (lyophilized) AP 811 in a clearly labeled, sealed container

designated for chemical waste.

In case of a spill of solid peptide, carefully sweep the material to avoid creating dust and

place it into the designated chemical waste container.[1]

Liquid Waste:
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Solutions containing AP 811 should be collected in a separate, sealed, and clearly labeled

waste container.

Do not mix peptide solutions with other incompatible waste streams.

Contaminated Materials:

Items such as pipette tips, vials, and gloves that are contaminated with AP 811 should be

collected in a designated hazardous waste container.

Labeling and Storage
All waste containers must be clearly and accurately labeled with the full chemical name "AP
811" and any known hazard information.

Store the sealed waste containers in a designated, secure area, away from incompatible

materials, until they can be collected by your institution's waste management service.

Arranging for Disposal
Contact your institution's EHS department or chemical safety officer to arrange for the pickup

and disposal of the AP 811 waste.

Provide them with accurate information regarding the contents of the waste container.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of AP
811.
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AP 811 Disposal Workflow
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Caption: Logical workflow for the safe disposal of AP 811.
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By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of AP 811, contributing to a secure research environment and responsible

environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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